2-(4-bromophenyl)-N-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-(4-bromophenyl)-N-(4-methoxyphenyl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C22H15BrN2O4/c1-29-17-9-5-15(6-10-17)24-20(26)13-2-11-18-19(12-13)22(28)25(21(18)27)16-7-3-14(23)4-8-16/h2-12H,1H3,(H,24,26)
• InChI Key: RDORLVCDZRNZHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C22H15BrN2O4
• Molecular Weight: 451.3 g/mol

Description

2-(4-bromophenyl)-N-(4-methoxyphenyl)-1,3-dioxo-5-isoindolinecarboxamide is a chemical compound that has gained attention in scientific research for its potential applications in medicine and pharmacology. This compound is also known as BMD-1 and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of BMD-1 is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
BMD-1 has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using BMD-1 in lab experiments include its potential anti-inflammatory and anti-tumor properties, as well as its ability to inhibit the activity of certain enzymes. However, the limitations of using this compound include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on BMD-1. These include:
1. Further studies on the mechanism of action of BMD-1 to better understand how it inhibits the activity of certain enzymes.
2. Studies on the potential toxicity of BMD-1 and its effects on different cell types.
3. Development of more efficient synthesis methods for BMD-1.
4. Studies on the potential of BMD-1 as a therapeutic agent for the treatment of cancer and other diseases.
5. Investigation of the potential of BMD-1 as a lead compound for the development of new drugs with anti-inflammatory and anti-tumor properties.
In conclusion, BMD-1 is a chemical compound that has shown potential in scientific research for its applications in medicine and pharmacology. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

BMD-1 has shown potential in scientific research for its applications in medicine and pharmacology. Studies have shown that this compound has anti-inflammatory and anti-tumor properties, making it a potential candidate for the treatment of cancer and other diseases.